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Compound of Interest

Compound Name: lodine monofluoride

Cat. No.: B8669435

For Researchers, Scientists, and Drug Development Professionals

Introduction

lodine monofluoride (IF) is an interhalogen compound with the CAS number 13873-84-2. This
document provides an in-depth technical overview of its properties, synthesis, and handling,
tailored for professionals in research and development. Due to its high reactivity and instability,
iodine monofluoride is a challenging yet potent reagent with applications in specialized
organic synthesis, particularly in the introduction of fluorine atoms into molecules.

Core Properties of lodine Monofluoride

lodine monofluoride is a chocolate-brown solid at low temperatures that is highly unstable
and decomposes at 0 °C.[1] Its properties have been determined primarily through
spectroscopic methods.

Physical and Chemical Properties
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Property Value Reference
CAS Number 13873-84-2 [1]
Molecular Formula IF [1]
Molar Mass 145.903 g/mol [1]
Appearance Chocolate-brown solid (at low 1]
temperatures)
Melting Point -45 °C [1]
Decomposition Temperature 0°C [1]

Molecular and Spectroscopic Properties

Property Value Reference
lodine-Fluorine Bond Distance 190.9 pm [1]
I-F Bond Dissociation Energy ~277 kJ/mol [1]

Thermodynamic Properties

Property Value (at 298 K) Reference
Standard Enthalpy of
) -95.4 kJ/mol [1]
Formation (AfH°®)
Gibbs Free Energy of
-117.6 kd/mol [1]

Formation (AfG°®)

Synthesis of lodine Monofluoride

Due to its instability, iodine monofluoride is typically generated in situ for immediate use.
Several methods for its preparation have been reported.

Synthesis Pathways Overview
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Synthesis Pathways of lodine Monofluoride

Reactants

lodine (I2) Fluorine (F2) lodine Trifluoride (IFs) Silver(l) Fluoride (AgF) lodine (I2) lodine (I2)

-45 °C in CCIsF -78 °C in CCIsF 0°C

Product

lodine Monofluoride (IF)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8669435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Workflow for In Situ Generation and lodofluorination

Dissolve I2 in DCM

:

Add HF-pyridine, stir 15 min

:

Add Na2S20s

:

Add alkene substrate

:

Stir at room temperature (1-24h)

:

Quench with NaHCO3/Naz2S0s3

:

Extract with DCM

:

Wash with NaCl solution

:

Dry and concentrate

:

Purify product
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Decomposition Pathway of lodine Monofluoride

5IF
(lodine Monofluoride)

Disprpportionation at 0 °C Disproportionation at 0 °C
212 IFs
(lodine) (lodine Pentafluoride)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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